4-Amino-4-aminomethyl-1-methylpiperidine
Cat. No. B8590665
M. Wt: 143.23 g/mol
InChI Key: CGFRCBQIPHFZJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05852029
Procedure details
A solution of 4-amino-4-cyano-1-methylpiperidine (3.60 g) in dry dimethoxyethane was added to mechanically stirred suspension of LiAlH4 (3.0 g) in dry dimethoxyethane under nitrogen atmosphere, at such a rate that the temperature didn't rise over 50° C. At the end of the addition the mixture was heated under reflux for 6 hr. Excess LiAlH4 was destroyed by adding to the cold (0° C.) stirred reaction mixture, under nitrogen, 4M NaoH (10 ml), water (3 ml), saturated NaOH solution (10 ml) and water (5 ml). The organic solvent was separated and the aqueous phase was extracted several times with hot THF. The organic solvent which was separated and the THF extracts were combined, dried (Na2SO4) and the solvents were removed to give the title compound as a viscous oil (3.17 g) which was purified by distillation b.p. 60°-62° C. (0.8 mm).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1([C:9]#[N:10])[CH2:7][CH2:6][N:5]([CH3:8])[CH2:4][CH2:3]1.[H-].[H-].[H-].[H-].[Li+].[Al+3].O.[OH-].[Na+]>C(COC)OC>[NH2:1][C:2]1([CH2:9][NH2:10])[CH2:7][CH2:6][N:5]([CH3:8])[CH2:4][CH2:3]1 |f:1.2.3.4.5.6,8.9|
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Inputs
Step One
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Name
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Quantity
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3.6 g
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Type
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reactant
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Smiles
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NC1(CCN(CC1)C)C#N
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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[H-].[H-].[H-].[H-].[Li+].[Al+3]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(OC)COC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(OC)COC
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Step Two
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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O
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Step Three
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Four
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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over 50° C
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ADDITION
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Type
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ADDITION
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Details
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At the end of the addition the mixture
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 6 hr
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Duration
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6 h
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CUSTOM
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Type
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CUSTOM
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Details
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Excess LiAlH4 was destroyed
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ADDITION
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Type
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ADDITION
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Details
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by adding to the cold (0° C.)
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CUSTOM
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Type
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CUSTOM
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Details
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reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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The organic solvent was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted several times with hot THF
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CUSTOM
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Type
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CUSTOM
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Details
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The organic solvent which was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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the solvents were removed
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1(CCN(CC1)C)CN
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 3.17 g | |
| YIELD: CALCULATEDPERCENTYIELD | 85.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
